Cas no 33066-27-2 ((S)-Macromerine)

• Product name: (S)-Macromerine
• CAS No: 33066-27-2
• MF: C₁₂H₁₉NO₃
• MW: 225.28416
• CID: 2050920
• PubChem ID: 40574216

(S)-Macromerine Chemical and Physical Properties

Names and Identifiers

• (S)-Macromerine
• Macromerin,(N,N-Dimethyl-2-hydroxy-2-(3,4-dimethoxy-phenyl)-ethylamin)
• Benzenemethanol, alpha-((dimethylamino)methyl)-3,4-dimethoxy-, (S)-
• D7K6J03KM2
• (+)-Macromerine
• UNII-D7K6J03KM2
• Q27276220
• BENZENEMETHANOL, .ALPHA.-((DIMETHYLAMINO)METHYL)-3,4-DIMETHOXY-, (S)-
• Macromerine D-form [MI]
• 33066-27-2
• Macromerine, (+)-

• Inchi： InChI=1S/C12H19NO3/c1-13(2)8-10(14)9-5-6-11(15-3)12(7-9)16-4/h5-7,10,14H,8H2,1-4H3/t10-/m1/s1
• InChI Key： YAIPYAQVBZPSSC-SNVBAGLBSA-N

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes